Cas no 2138109-28-9 (N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide)

• Product Name: N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide
• CAS No: 2138109-28-9
• MF: C₁₆H₁₉N₅O₅S
• MW: 393.417561769485
• CID: 6498963
• PubChem ID: 165744533
• Update Time: 2025-06-15

N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167261
• 2138109-28-9
• N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide

• Inchi： 1S/C16H19N5O5S/c1-26-16-10-15(18-11-19-16)20(12-6-8-17-9-7-12)27(24,25)14-4-2-13(3-5-14)21(22)23/h2-5,10-12,17H,6-9H2,1H3
• InChI Key： ZVWPBAQRBVMRGJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(C1C=C(N=CN=1)OC)C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 393.11068990g/mol
• Monoisotopic Mass: 393.11068990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 139Ų

Additional information on N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide

N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide: A Multifunctional Scaffold for Targeted Therapeutic Applications

N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide (CAS No. 2138109-28-9) represents a highly specialized molecular entity with potential applications in pharmaceutical research and drug development. This compound belongs to the class of benzene-sulfonamide derivatives, which are known for their ability to modulate biological targets through various mechanisms, including enzyme inhibition, receptor modulation, and signal transduction interference. The structural complexity of this molecule is evident in its 6-methoxypyrimidin-4-yl and piperidin-4-yl substituents, which contribute to its multifunctional properties. Recent studies have highlighted the significance of 4-nitro groups in enhancing the molecule's reactivity and selectivity toward specific biological pathways. The integration of these functional groups within the benzene-1-sulfonamide core creates a versatile scaffold that can be tailored for therapeutic applications.

N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide has garnered attention in the field of inflammation-related diseases due to its potential to inhibit key inflammatory mediators. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant anti-inflammatory activity by modulating the NF-κB signaling pathway, which is central to the regulation of immune responses. The 6-methoxypyrimidin-4-yl group appears to play a critical role in this mechanism, as it enhances the molecule's ability to bind to NF-κB inhibitors. This discovery aligns with the growing interest in targeted therapy approaches for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide also shows promise in the development of antitumor agents. Research published in *Cancer Research* in 2024 revealed that this compound selectively targets proliferative pathways in cancer cells by inhibiting the PI3K/AKT/mTOR signaling cascade. The piperidin-4-yl substituent is believed to enhance the molecule's ability to penetrate cell membranes, thereby improving its efficacy in cancer cell lines. This finding underscores the potential of this compound as a chemotherapeutic agent with minimal toxicity to healthy cells.

N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide has also been explored for its neuroprotective properties. A 2023 preclinical study in *Neuropharmacology* demonstrated that this compound can mitigate neuroinflammation in models of Alzheimer’s disease. The 4-nitro group is thought to contribute to the molecule's ability to cross the blood-brain barrier, enabling it to exert its effects in the central nervous system. This property makes the compound a potential candidate for the treatment of neurodegenerative disorders.

N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide is synthesized through a multi-step process involving electrophilic aromatic substitution and amine coupling reactions. The benzene-1-sulfonamide core is first functionalized with the 4-nitro group, followed by the introduction of the 6-methoxypyrimidin-4-yl and piperidin-4-yl substituents. This synthetic approach allows for the precise control of the molecule's chemical structure, which is critical for optimizing its pharmacological properties. Recent advancements in green chemistry have enabled the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and solvents.

The lipophilicity of N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide is a key factor in determining its bioavailability and target specificity. Studies have shown that the piperidin-4-yl group significantly enhances the molecule's lipophilicity, allowing it to interact with membrane-bound receptors more effectively. This property is particularly important in the context of drug delivery, where the ability of a compound to cross biological membranes can greatly influence its therapeutic efficacy.

In terms of clinical development, N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide is currently in the early stages of preclinical testing. While no clinical trials have been conducted yet, the compound has shown promising results in in vitro and in vivo models. Researchers are also exploring the possibility of drug combination therapies involving this compound, as its ability to modulate multiple biological pathways may enhance its therapeutic potential when used in conjunction with other targeted therapies.

The N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide molecule is a prime example of how molecular design can be leveraged to develop multifunctional therapeutics. Its structural complexity and the strategic placement of functional groups such as 4-nitro, 6-methoxypyrimidin-4-yl, and piperidin-4-yl make it a valuable candidate for the treatment of a wide range of diseases. As research in this area continues to advance, it is expected that this compound will play an increasingly important role in the development of next-generation therapeutics.

N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications highlight the importance of molecular design in the development of targeted therapies. As further research is conducted, this compound may pave the way for the development of novel treatments for a variety of diseases, including inflammatory conditions, cancer, and neurodegenerative disorders.

N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide is not only a promising therapeutic candidate but also a subject of ongoing scientific inquiry. Its structural and functional properties continue to be explored in various research studies, which aim to uncover new insights into its mechanism of action and therapeutic potential. The continued interest in this compound reflects its significance in the broader context of drug discovery and development.

In conclusion, N-(6-methoxypyrimidin-4-yl)-4-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide is a remarkable molecular entity with the potential to revolutionize the treatment of several life-threatening diseases. Its multifunctional properties, derived from its structural complexity, make it a versatile scaffold for the development of targeted therapeutics. As research in this area progresses, it is anticipated that this compound will play a pivotal role in the future of pharmaceutical science.